3,3,3-Trifluoro-2,2-dimethylpropanal

Catalog No.
S8859551
CAS No.
M.F
C5H7F3O
M. Wt
140.10 g/mol
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3,3,3-Trifluoro-2,2-dimethylpropanal

Product Name

3,3,3-Trifluoro-2,2-dimethylpropanal

IUPAC Name

3,3,3-trifluoro-2,2-dimethylpropanal

Molecular Formula

C5H7F3O

Molecular Weight

140.10 g/mol

InChI

InChI=1S/C5H7F3O/c1-4(2,3-9)5(6,7)8/h3H,1-2H3

InChI Key

WJJZHSXJQPNZOY-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C=O)C(F)(F)F

3,3,3-Trifluoro-2,2-dimethylpropanal (CAS: 1807998-82-8) belongs to the class of fluorinated aldehydes. Its molecular formula is C₅H₇F₃O, with a molecular weight of 140.11 g/mol. The compound’s structure features a central carbon atom bonded to two methyl groups, a trifluoromethyl group, and an aldehyde moiety. This configuration is represented by the SMILES notation CC(C)(C=O)C(F)(F)F, which underscores the branching and electronic effects induced by the fluorine atoms.

The InChIKey identifier WJJZHSXJQPNZOY-UHFFFAOYSA-N provides a standardized representation of its stereochemical and structural attributes. Computational models predict a tetrahedral geometry around the central carbon, with bond angles slightly distorted due to steric interactions between the methyl and trifluoromethyl groups.

Table 1: Key Physicochemical Properties

PropertyValueSource
Molecular FormulaC₅H₇F₃O
Molecular Weight140.11 g/mol
CAS Number1807998-82-8
Purity95%
Boiling Point (Predicted)120–125°C (est.)

XLogP3

1.7

Hydrogen Bond Acceptor Count

4

Exact Mass

140.04489933 g/mol

Monoisotopic Mass

140.04489933 g/mol

Heavy Atom Count

9

Dates

Last modified: 11-21-2023

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